Cas no 31408-17-0 (5-(4-methylphenyl)pyrimidine-2-carboxamide)

• Product Name: 5-(4-methylphenyl)pyrimidine-2-carboxamide
• CAS No: 31408-17-0
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• MDL: MFCD05864794
• CID: 304211
• PubChem ID: 44558589
• Update Time: 2025-04-19

5-(4-methylphenyl)pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(p-Tolyl)pyrimidin-2-amine
• 2-Pyrimidinamine,5-(4-methylphenyl)-
• 5-(4-methylphenyl)-2-Pyrimidinamine
• 5-(4-methylphenyl)pyrimidin-2-amine
• 5-p-Tolylpyrimidin-2-ylamine
• 2-Amino-5-p-tolylpyrimidin
• 5-p-tolylpyrimidin-2-amine
• 5-p-tolyl-pyrimidin-2-ylamine
• SCHEMBL9613271
• A820836
• Cyclopropanecarboxylicacid,1-amino-2-ethenyl-,ethylester
• 2-Pyrimidinamine, 5-(4-methylphenyl)-
• AKOS006294957
• FT-0651588
• SB56359
• 31408-17-0
• DTXSID20659458
• CS-0318117
• DS-0109
• FS-2920
• pyrimidine, 2-amino-5-(p-tolyl)-
• 5-(4-methylphenyl)pyrimidine-2-carboxamide

• MDL： MFCD05864794
• Inchi： 1S/C11H11N3/c1-8-2-4-9(5-3-8)10-6-13-11(12)14-7-10/h2-7H,1H3,(H2,12,13,14)
• InChI Key： MROOHWCFDJDKDP-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 185.09500
• Monoisotopic Mass: 185.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.159
• Boiling Point: 408.4 °C at 760 mmHg
• Flash Point: 229.8 °C
• Refractive Index: 1.619
• PSA: 51.80000
• LogP: 2.61540

5-(4-methylphenyl)pyrimidine-2-carboxamide Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides